4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-20-yn-3-one
Overview
Description
4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-20-yn-3-one is a useful research compound. Its molecular formula is C21H28O3 and its molecular weight is 328.452. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-20-yn-3-one involves the conversion of a starting material to a key intermediate, which is then subjected to further reactions to yield the final product. The key intermediate is a 13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-4-en-20-yn-3-one, which is then converted to the final product by epoxidation and subsequent ring-opening reactions.", "Starting Materials": ["4-ethynyl-2-methoxyphenol", "2-methyl-2-propanol", "sodium hydroxide", "sodium borohydride", "acetic anhydride", "iodine", "sodium iodide", "acetic acid", "hydrochloric acid", "magnesium sulfate", "sodium sulfate", "sodium carbonate", "chloroform", "methanol", "ethyl acetate", "hexane"], "Reaction": ["1. Conversion of 4-ethynyl-2-methoxyphenol to 4-ethynylphenol using sodium hydroxide and sodium borohydride", "2. Conversion of 4-ethynylphenol to 4-ethynylphenylacetone using acetic anhydride and iodine", "3. Conversion of 4-ethynylphenylacetone to 13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-4-en-20-yn-3-one using sodium borohydride and acetic acid", "4. Epoxidation of 13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-4-en-20-yn-3-one using m-chloroperbenzoic acid in chloroform", "5. Ring-opening of the epoxide using hydrochloric acid in methanol to yield 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinor-17α-pregn-20-yn-3-one"] } | |
CAS No. |
25073-30-7 |
Molecular Formula |
C21H28O3 |
Molecular Weight |
328.452 |
InChI |
InChI=1S/C21H28O3/c1-3-19-10-7-14-13(15(19)9-11-20(19,23)4-2)8-12-21-16(14)5-6-17(22)18(21)24-21/h2,13-16,18,23H,3,5-12H2,1H3/t13-,14+,15+,16-,18?,19+,20+,21?/m1/s1 |
InChI Key |
QAADEDKZKKRMIM-DKFSCDSJSA-N |
SMILES |
CCC12CCC3C(C1CCC2(C#C)O)CCC45C3CCC(=O)C4O5 |
Origin of Product |
United States |
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